Cas no 893566-82-0 (5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide)

• Product Name: 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide
• CAS No: 893566-82-0
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• MDL: MFCD26397494
• CID: 2144582
• Update Time: 2025-07-02

5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-2,7-naphthyridin-3-ol hydrobromide
• 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hbr
• 2,7-Naphthyridin-3(2H)-one, 5,6,7,8-tetrahydro-, monohydrobromide (9CI)
• 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide

• MDL： MFCD26397494
• Inchi： 1S/C8H10N2O.BrH/c11-8-3-6-1-2-9-4-7(6)5-10-8;/h3,5,9H,1-2,4H2,(H,10,11);1H
• InChI Key： SDAXYRVAJILURJ-UHFFFAOYSA-N
• SMILES： Br.O=C1NC=C2CNCCC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide

Comprehensive Overview of 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide (CAS No. 893566-82-0)

The compound 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide (CAS No. 893566-82-0) is a significant chemical entity in the field of medicinal chemistry and pharmaceutical research. Known for its unique structural properties, this compound has garnered attention for its potential applications in drug discovery and development. The naphthyridine core structure, combined with the hydrobromide salt form, enhances its solubility and bioavailability, making it a valuable candidate for further study.

In recent years, the demand for novel heterocyclic compounds like 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide has surged, driven by the need for innovative therapeutics. Researchers are particularly interested in its potential role as a kinase inhibitor or central nervous system (CNS) modulator. These applications align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in AI-driven drug discovery platforms.

The synthesis and characterization of CAS No. 893566-82-0 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which are critical for its use in preclinical studies. Additionally, the hydrobromide salt form offers improved handling properties, a feature often highlighted in pharmaceutical formulation discussions.

From a commercial perspective, 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its molecular weight and chemical formula are frequently queried in databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s potential to interact with biological targets such as G-protein-coupled receptors (GPCRs) further underscores its importance in modern pharmacology.

Environmental and safety considerations are also paramount when working with CAS No. 893566-82-0. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe handling. This aligns with the growing emphasis on green chemistry and sustainable research practices, topics that dominate scientific forums and SEO-optimized content.

In summary, 5,6,7,8-Tetrahydro-2,7-naphthyridin-3-ol hydrobromide represents a promising avenue for drug development, with its unique chemical profile and broad applicability. Its integration into high-throughput screening assays and computational modeling platforms highlights its versatility, making it a compound of interest for both novice and seasoned researchers.